2-methoxy-N-(4-methyl-5-oxochromeno[4,3-b]pyridin-2-yl)acetamide

• IUPAC Name: 2-methoxy-N-(4-methyl-5-oxochromeno[4,3-b]pyridin-2-yl)acetamide
• InChI: InChI=1S/C16H14N2O4/c1-9-7-12(17-13(19)8-21-2)18-15-10-5-3-4-6-11(10)22-16(20)14(9)15/h3-7H,8H2,1-2H3,(H,17,18,19)
• InChI Key: HSMXJIQAASRPFO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C(=O)OC3=CC=CC=C32)NC(=O)COC
• Molecular Formula: C16H14N2O4
• Molecular Weight: 298.29 g/mol

Description

2-methoxy-N-(4-methyl-5-oxochromeno[4,3-b]pyridin-2-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medical research. This compound is known for its unique chemical structure and has been found to exhibit a range of biochemical and physiological effects.

Scientific Research Applications

• Synthetic Chemistry and Medicinal Applications :

  • Galeazzi, Mobbili, and Orena (1996) described an oxidative cyclization approach leading to pyrrolidin-2-ones, which are useful in the synthesis of biologically active amino acids containing the pyrrolidine ring in enantiomerically pure forms (Galeazzi, Mobbili, & Orena, 1996).
  • Bakhite, Abd-Ella, El-Sayed, and Abdel-Raheem (2014) synthesized pyridine derivatives, demonstrating moderate to strong aphidicidal activities, which are significant in the field of agricultural chemistry (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014).

• Pharmacological Research :

  • Habernickel (2002) discussed pyridazino(4,5-b)indole-1-acetamide compounds with various activities such as cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic, highlighting the compound's relevance in drug discovery (Habernickel, 2002).
  • Alqahtani and Bayazeed (2020) focused on the synthesis of pyridine-thiazole compounds and their promising anticancer activity against certain cancer cell lines, contributing to oncological research (Alqahtani & Bayazeed, 2020).

• Analytical and Structural Chemistry :

  • An analysis of the crystal structure of a related compound, p-Methoxyphenyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-β-D-glucopyranoside, provided insights into intermolecular hydrogen bonding patterns, useful in the field of crystallography and molecular design (Peikow et al., 2006).

• Organic Synthesis and Chemical Reactions :

  • The work by Grimwood et al. (2011) on a specific κ-opioid receptor antagonist showcases the importance of such compounds in receptor binding studies, contributing to neuropharmacology and receptor-ligand interaction research (Grimwood et al., 2011).

• Inhibitory Activities and Enzyme Studies :

  • Virk, Rehman, Abbasi, Siddiqui, Rashid, Iqbal, Saleem, Ashraf, Shahid, and Shah (2018) synthesized triazole analogues and evaluated their inhibition potential against various enzymes, revealing their significance in enzyme inhibition studies (Virk et al., 2018).